Cas no 90734-82-0 (1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(3-oxobutyl)-)

• Product Name: 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(3-oxobutyl)-
• CAS No: 90734-82-0
• MF: C₁₀H₁₄O₅
• MW: 214.215163707733
• CID: 788453
• PubChem ID: 11042101
• Update Time: 2025-04-19

1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(3-oxobutyl)-
• 2,2-dimethyl-5-(3-oxobutyl)-1,3-dioxane-4,6-dione
• 90734-82-0
• DTXSID60453038

• Inchi： 1S/C10H14O5/c1-6(11)4-5-7-8(12)14-10(2,3)15-9(7)13/h7H,4-5H2,1-3H3
• InChI Key： OPAKERNVOIXBSQ-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OC1(C)C)CCC(C)=O)=O

Computed Properties

• Exact Mass: 214.08412354g/mol
• Monoisotopic Mass: 214.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.7Ų